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Compound of Interest

Compound Name: 2-Naphthalenesulfonyl chloride

Cat. No.: B1194188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
naphthalenesulfonyl chloride, with a specific focus on its melting and boiling points. The

information herein is intended to support research and development activities where this

compound is utilized as a key starting material or intermediate.

Core Physicochemical Data
2-Naphthalenesulfonyl chloride is a solid, crystalline compound at room temperature.[1][2] Its

key physical properties are summarized in the table below, providing a baseline for its handling,

storage, and reaction setup.
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Property Value Source

Molecular Formula C₁₀H₇ClO₂S [1][3][4]

Molecular Weight 226.67 g/mol [1][2][3]

Appearance
White to light yellow or beige

powder/crystal
[2][3]

Melting Point 74 - 78 °C [1][3]

Boiling Point 147.7 °C at 0.6 mmHg [1][5]

Solubility
Insoluble in water; soluble in

toluene
[3][5]

Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the melting and

boiling points of organic compounds like 2-naphthalenesulfonyl chloride.

The melting point of 2-naphthalenesulfonyl chloride is typically determined using the

capillary method with a melting point apparatus (e.g., MelTemp) or a Thiele tube.

Protocol:

Sample Preparation: A small amount of dry 2-naphthalenesulfonyl chloride is finely

crushed into a powder. The open end of a capillary tube is jabbed into the powder to collect a

sample.[6][7] The tube is then inverted and tapped gently to pack the solid into the closed

end, aiming for a sample height of 2-3 mm.[6]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation: The sample is heated at a steady, slow rate (approximately 1-2 °C

per minute) as the temperature approaches the expected melting point.

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first droplet of liquid appears.
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T₂: The temperature at which the entire solid sample has completely melted into a clear

liquid.

Melting Range: The melting point is reported as the range between T₁ and T₂. For 2-
naphthalenesulfonyl chloride, this is typically observed between 74 °C and 78 °C.[3]

Due to its high boiling point at atmospheric pressure, the boiling point of 2-
naphthalenesulfonyl chloride is determined under reduced pressure (vacuum) to prevent

decomposition. The reflux method is a common approach.

Protocol:

Apparatus Setup: A small quantity (e.g., 5 mL) of 2-naphthalenesulfonyl chloride is placed

in a round-bottomed flask with a few boiling chips. A condenser is fitted vertically to the flask,

and a thermometer is positioned so that the bulb is just below the side arm of the condenser,

ensuring it measures the temperature of the vapor, not the boiling liquid.[8]

Pressure Reduction: The apparatus is connected to a vacuum source, and the pressure is

lowered to a stable value (e.g., 0.6 mmHg).

Heating: The flask is gently heated, causing the liquid to boil and its vapor to rise into the

condenser.

Equilibrium and Measurement: The heating is controlled to maintain a steady reflux, where

the vapor condenses and drips back into the flask. The temperature at which the vapor

temperature stabilizes during a steady reflux is recorded as the boiling point at that specific

pressure.[8] For 2-naphthalenesulfonyl chloride, this value is 147.7 °C at 0.6 mmHg.[1][5]

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.

Sample Preparation Measurement Data Recording Final Result

Crush Solid Sample Pack into Capillary Tube (2-3mm) Place in Apparatus Heat Slowly (1-2°C/min) Observe Melting Record T1 (First Droplet) Record T2 (Fully Liquid) Report Melting Range (T1-T2)
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination via Reflux.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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